Cas no 2877680-61-8 (N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine)

N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine is a heterocyclic compound featuring a fused furopyridine core linked to a piperidine-substituted dimethylpyrimidinamine moiety. Its unique structure combines a furo[3,2-c]pyridine scaffold, known for bioactivity in medicinal chemistry, with a substituted pyrimidine group, enhancing its potential as a pharmacophore. The compound exhibits favorable physicochemical properties, including moderate lipophilicity and hydrogen-bonding capacity, suggesting good membrane permeability and target engagement. Its piperidine spacer improves conformational flexibility, while the pyrimidine amine group may facilitate interactions with biological targets such as kinases or GPCRs. This molecular architecture makes it a promising candidate for further optimization in drug discovery, particularly for CNS or oncology-related applications.
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine structure
2877680-61-8 structure
Product Name:N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine
CAS No:2877680-61-8
MF:C18H21N5O
MW:323.392243146896
CID:5309198
PubChem ID:165433530
Update Time:2025-07-02

N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • F6790-2419
    • AKOS040873984
    • 2877680-61-8
    • N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine
    • N-(1-Furo[3,2-c]pyridin-4-yl-4-piperidinyl)-N,6-dimethyl-4-pyrimidinamine
    • Inchi: 1S/C18H21N5O/c1-13-11-17(21-12-20-13)22(2)14-4-8-23(9-5-14)18-15-6-10-24-16(15)3-7-19-18/h3,6-7,10-12,14H,4-5,8-9H2,1-2H3
    • InChI Key: KKZRDUNMDXVKCT-UHFFFAOYSA-N
    • SMILES: C1=NC(C)=CC(N(C2CCN(C3=NC=CC4OC=CC3=4)CC2)C)=N1

Computed Properties

  • Exact Mass: 323.17461031g/mol
  • Monoisotopic Mass: 323.17461031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 58.3Ų

Experimental Properties

  • Density: 1.253±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 525.1±50.0 °C(Predicted)
  • pka: 8.28±0.40(Predicted)

N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6790-2419-2μmol
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine
2877680-61-8
2μmol
$85.5 2023-09-07
Life Chemicals
F6790-2419-5μmol
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine
2877680-61-8
5μmol
$94.5 2023-09-07
Life Chemicals
F6790-2419-10μmol
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine
2877680-61-8
10μmol
$103.5 2023-09-07
Life Chemicals
F6790-2419-20μmol
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine
2877680-61-8
20μmol
$118.5 2023-09-07
Life Chemicals
F6790-2419-1mg
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine
2877680-61-8
1mg
$81.0 2023-09-07
Life Chemicals
F6790-2419-2mg
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine
2877680-61-8
2mg
$88.5 2023-09-07
Life Chemicals
F6790-2419-3mg
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine
2877680-61-8
3mg
$94.5 2023-09-07
Life Chemicals
F6790-2419-4mg
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine
2877680-61-8
4mg
$99.0 2023-09-07
Life Chemicals
F6790-2419-5mg
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine
2877680-61-8
5mg
$103.5 2023-09-07
Life Chemicals
F6790-2419-10mg
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine
2877680-61-8
10mg
$118.5 2023-09-07

N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine Related Literature

Additional information on N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine

Recent Advances in the Study of N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine (CAS: 2877680-61-8)

In recent years, the compound N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine (CAS: 2877680-61-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furopyridine and pyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and neurodegenerative diseases. The following research brief synthesizes the latest findings and developments related to this compound, highlighting its mechanism of action, pharmacokinetic properties, and clinical relevance.

Recent studies have elucidated the molecular mechanisms underlying the biological activity of N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine. The compound has been identified as a potent and selective inhibitor of specific kinase pathways, including those implicated in cancer cell proliferation and survival. In vitro and in vivo experiments have demonstrated its efficacy in suppressing tumor growth in models of breast cancer, glioblastoma, and non-small cell lung cancer. Notably, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system malignancies.

Pharmacokinetic studies have further characterized the absorption, distribution, metabolism, and excretion (ADME) profiles of this compound. Researchers have reported favorable oral bioavailability and metabolic stability, with minimal off-target effects. These properties enhance its potential as a therapeutic agent. Additionally, structural modifications and derivatization efforts have been explored to optimize its potency and reduce potential toxicity, yielding several analogs with improved pharmacological profiles.

Beyond oncology, emerging research suggests that N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine may also play a role in modulating neurodegenerative pathways. Preliminary data indicate its neuroprotective effects in models of Alzheimer's and Parkinson's diseases, possibly through the inhibition of aberrant protein aggregation and oxidative stress. These findings open new avenues for repurposing this compound in neurodegenerative therapeutics.

In conclusion, N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine represents a versatile and promising candidate in drug discovery. Its dual applicability in oncology and neurodegenerative diseases underscores its therapeutic potential. Future research should focus on advancing preclinical studies, optimizing its chemical structure, and evaluating its safety and efficacy in clinical trials. The continued exploration of this compound is expected to yield significant contributions to the field of chemical biology and medicine.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited